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Compound of Interest

Compound Name: All-bond 2

Cat. No.: B1171729

This technical guide provides a detailed overview of the material safety data for the
components of the All-Bond 2 dental adhesive system. The information is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
application. All quantitative data from the Material Safety Data Sheets (MSDS), also known as
Safety Data Sheets (SDS), have been summarized into tables for clear comparison.
Additionally, a diagram illustrating the general application workflow is provided.

Safety Data Summary

The All-Bond 2 system consists of four main liquid components: Primer A, Primer B, D/E
(Dentin/Enamel) Bonding Resin, and Pre-Bond Resin. Each component has distinct physical
and chemical properties, as well as specific handling and safety precautions. The following
tables summarize the key quantitative safety data for each component.

Table 1: Physical and Chemical Properties of All-Bond 2 Primer A
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Property Value
Appearance Colorless liquid
Odor Acetone-like

Flash Point -17°C (closed cup)
Boiling Point 56°C

Specific Gravity 0.79 g/cm?3

Data sourced from All-Bond 2 Primer A Safety Data Sheet.[1]

Table 2: Physical and Chemical Properties of All-Bond 2 Primer B

Property Value

Appearance Colorless to light yellow liquid
Odor Ester-like

Flash Point -17°C (closed cup)

Boiling Point 56.5°C

pH 5 -6 (at 20°C)

LD50 Oral Rat

5800 mg/kg (for Acetone component)

LC50 Inhalation Rat

76 mg/l (4h, for Acetone component)

Data sourced from All-Bond 2 Primer B Safety Data Sheet.[2]

Table 3: Physical and Chemical Properties of All-Bond 2 D/E Bonding Resin
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Property Value
Appearance Viscous liquid
Odor Acrylic/ester-like
Specific Gravity Not available
Boiling Point >100°C

Flash Point Not available

Data sourced from D/E Resin Safety Data Sheet.

Table 4: Physical and Chemical Properties of All-Bond 2 Pre-Bond Resin

Property Value

Appearance Viscous liquid

Odor Faint acrylic/ester-like
Specific Gravity Not available

Boiling Point >100°C

Flash Point Not available

Data sourced from Pre-Bond Resin Safety Data Sheet.

Experimental Protocols

The provided Material Safety Data Sheets are documents focused on the safe handling of
materials and do not contain detailed experimental protocols for scientific studies. For specific
experimental methodologies and clinical research, it is recommended to consult peer-reviewed
dental and materials science literature. The All-Bond 2 system has been the subject of
numerous studies which can be found in scientific databases.[3]

Application Workflow
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The following diagram illustrates the general workflow for the application of the All-Bond 2
system in a dental restorative procedure. This process is crucial for achieving optimal adhesion
and clinical success.
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Tooth Preparation

1. Prepare Cavity
Clean with pumice.

)

2. Etch Enamel & Dentin
15 seconds with 32% H3POA4.
Rinse and leave moist.

All-Bond ZlApplication

3. Mix Primers A& B

)

4. Apply 5 Coats of Primer Mix
Do not dry between coats.
Air dry for 5-6 seconds after final coat.

)

5. Light Cure Primer
20 seconds.

}

6. Mix D/E Resin & Pre-Bond Resin

}

7. Apply Thin Layer of Resin Mix

'

8. Light Cure Resin
20 seconds.

Restgation

9. Place Restorative Composite

Click to download full resolution via product page

All-Bond 2 general application workflow for composite restorations.
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Disclaimer: This guide is for informational purposes only and is not a substitute for the official
Material Safety Data Sheets provided by the manufacturer. Always refer to the most current
SDS for complete and detailed safety information before handling any chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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